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Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of Lavendustin C in dimethyl sulfoxide (DMSO). Lavendustin C is a potent
tyrosine kinase inhibitor with significant applications in cell signaling research and drug
discovery.[1][2] Accurate preparation of stock solutions is critical for ensuring experimental
reproducibility and obtaining reliable data. This guide outlines the necessary materials, step-by-
step procedures, and crucial storage conditions to maintain the integrity and activity of
Lavendustin C.

Introduction to Lavendustin C

Lavendustin C is a chemical compound known for its inhibitory effects on a range of protein
kinases.[3] It is a derivative of a natural product isolated from Streptomyces griseolavendus.
Primarily, it is a potent inhibitor of the epidermal growth factor (EGF) receptor-associated
tyrosine kinase.[2] Additionally, it exhibits inhibitory activity against Ca2+/calmodulin-dependent
kinase Il (CaMK II) and the proto-oncogene tyrosine-protein kinase Src (pp60c-src(+)).[3] This
broad-spectrum inhibitory profile makes Lavendustin C a valuable tool for studying signal
transduction pathways and for screening potential therapeutic agents.

Chemical and Physical Properties
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A thorough understanding of the physicochemical properties of Lavendustin C is essential for
its proper handling and use in experimental settings.

Property Value Source
Molecular Weight 275.26 g/mol [3114]
Molecular Formula C14H13NOs [41[5]
CAS Number 125697-93-0 [3]

Off-white to light yellow or
Appearance _ [3][6]
yellow to brown powder/solid

o 30 mg/mL to 100 mg/mL (may
Solubility in DMSO _ o [1][3]
require sonication)

Experimental Protocol: Preparation of a 10 mM
Lavendustin C Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Lavendustin C in DMSO.
This concentration is a common starting point for subsequent dilutions to working
concentrations for various assays.

Materials and Equipment

e Lavendustin C powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional, but recommended for higher concentrations)

» Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Step-by-Step Procedure

o Equilibration: Allow the vial of Lavendustin C powder to reach room temperature before
opening to prevent condensation of moisture.

» Weighing: Tare a clean, dry microcentrifuge tube or vial on an analytical balance. Carefully
weigh out the desired amount of Lavendustin C powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 2.75 mg of Lavendustin C.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 275.26 g/mol = 2.75 mg

 Dissolution: Add the appropriate volume of DMSO to the weighed Lavendustin C powder. For
the example above, add 1 mL of DMSO.

e Mixing: Cap the tube or vial securely and vortex thoroughly until the powder is completely
dissolved. Visual inspection should confirm the absence of any particulate matter. For
concentrations approaching the higher end of the solubility limit (e.g., 200 mg/mL),
sonication may be necessary to achieve complete dissolution.[3]

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 pL)
in microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the name of the compound, concentration, solvent,
and date of preparation.

Storage and Stability

Proper storage is critical to maintain the biological activity of the Lavendustin C stock solution.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medchemexpress.com/lavendustin-c.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Storage Condition Duration
-20°C Up to 1 month
-80°C Up to 6 months

It is advised to prepare fresh solutions for long-term studies to ensure optimal activity. Before
use, allow the frozen aliquots to thaw completely at room temperature and ensure that the

solution is free of any precipitate.[5]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways inhibited by Lavendustin C and the
general workflow for preparing and using the stock solution.
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Caption: Inhibition of key signaling pathways by Lavendustin C.
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Caption: Workflow for preparing and using Lavendustin C stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1674588?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674588?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

caymanchem.com [caymanchem.com]
Lavendustin C | CAS 125697-93-0 | Sun-shinechem [sun-shinechem.com]

medchemexpress.com [medchemexpress.com]

1.
2.
3.
e 4. GSRS [gsrs.ncats.nih.gov]
5. Lavendustin C | EGFR inhibitor | Hello Bio [hellobio.com]
6.

Lavendustin ¢ | 125697-93-0 [sigmaaldrich.com]

 To cite this document: BenchChem. [Preparation of Lavendustin C Stock Solution in DMSO:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674588#how-to-prepare-lavendustin-c-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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